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Welcome to the Support Hub

Retrospective analysis of real-world data (RWD) is a powerful tool for drug development and
hypothesis generation, but it is prone to structural flaws that can invalidate findings. This guide
treats your analytical challenges as "technical incidents" requiring specific debugging protocols.

Below are the troubleshooting guides for the three most critical errors (biases) detected in
retrospective experimental designs.

Ticket #001: "My control group looks nothing like my
treatment group.”

Diagnosis: Selection Bias & Confounding by Indication. Severity: Critical (System Failure). Root
Cause: In non-randomized settings, clinicians prescribe treatments based on patient prognosis
(e.g., sicker patients get the novel drug). Comparing raw outcomes between these groups
creates a "channeling bias."
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Resolution Protocol: Propensity Score Matching (PSM)

Theory: You cannot randomize retrospectively, but you can mimic randomization
mathematically. The Propensity Score (PS) is a single scalar value representing the probability
that a subject would have been treated given their observed covariates (Rosenbaum & Rubin,
1983).[1] By matching subjects with identical scores, you balance the covariates.[2]

Step-by-Step Workflow:

» Covariate Selection: Identify all variables that influence treatment assignment (not just the
outcome).

e Score Calculation: Run a logistic regression where Treatment (0/1) is the dependent variable
and covariates are predictors.

o Qutput: A probability value (0 to 1) for every patient.
¢ Matching Algorithm: Use "Nearest Neighbor" matching (usually 1:1) without replacement.

o Constraint: Set a "caliper” (e.g., 0.2 standard deviations of the logit of the PS) to prevent
poor matches.

o Diagnostics (The "Balance Check"):
o Calculate the Standardized Mean Difference (SMD) for all covariates after matching.
o Pass Criteria: SMD < 0.1 for all variables.

¢ Analysis: Run your primary outcome analysis (e.g., Cox Proportional Hazards) on the
matched cohort only.

Data Presentation: Pre- vs. Post-Match Balance
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Caption: Workflow transforming biased raw cohorts into a balanced analytic set using
Propensity Scores.

Ticket #002: "My drug looks miraculously effective (90%
survival benefit)."

Diagnosis: Immortal Time Bias.[3][4][5][6][7] Severity: Fatal (False Positive). Root Cause: The
"Immortal Time" is the period between cohort entry (e.g., hospital discharge) and treatment

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12783927/docs?utm_src=pdf-body-img#retrospective-analysis-technical-support-center-ratsc
https://www.semanticscholar.org/paper/Immortal-time-bias-in-pharmaco-epidemiology.-Suissa/7994a06b339dca53eaa8db64bbf5eadee2775043
https://www.researchgate.net/publication/26710963_Re_Immortal_time_bias_in_pharmacoepidemiology
https://pubmed.ncbi.nlm.nih.gov/18056625/
https://academic.oup.com/aje/article-abstract/167/4/492/233064
https://redcap.med.omu.ac.jp/redcap/surveys/index.php?pid=3780&__passthru=DataEntry%2Ffile_download.php&type=attachment&doc_id_hash=be08c646b6cb10511b9d2c99c37b788c21387c56&instance=1&id=52504&s=WP9E8TKCTF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12783927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

initiation. If you classify a patient as "treated” from day 0, but they didn't start the drug until day
30, they had to survive those 30 days to get the drug. This guarantee of survival creates a false
advantage (Suissa, 2008).

Resolution Protocol: Time-Dependent Cox Regression

Theory: You must treat exposure as a variable that changes over time. A patient contributes
person-time to the "unexposed" group until they take the first pill, at which point they switch to
the "treated" group.

Step-by-Step Workflow:
e Define Time Zero (

): Clearly define the start of follow-up (e.g., date of diagnosis) for everyone.

o Dataset Structuring (Counting Process Format):
o Split patient records into time intervals (Start, Stop, Status).
o Example: Patient A starts drug on Day 45.
= Row 1: Interval [0, 45], Exposure = 0.
= Row 2: Interval [45, End], Exposure = 1.
e Model Execution:
o Run Cox Proportional Hazards model using the time-varying covariate.
o Code Logic:coxph(Surv(t_start, t_stop, event) ~ exposure + covariates)
o Alternative (Landmark Analysis):
o Set a "Landmark" time (e.g., 3 months post-diagnosis).
o Only include patients who survived to the landmark.

o Classify exposure based on what happened before the landmark.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12783927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Measure outcomes after the landmark.

Visualization: The Immortal Time Trap
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Caption: Comparison of biased analysis (red path) vs. correct time-dependent accounting
(green/blue).

Ticket #003: "l have too many variables. Which ones are
confounders?"

Diagnosis: Model Over-specification / Collider Bias. Severity: High (Distorted Estimates). Root
Cause: Adjusting for everything is dangerous. Adjusting for a variable caused by the exposure
(a mediator) or a variable caused by the outcome (a collider) introduces new bias.

Resolution Protocol: Directed Acyclic Graphs (DAGS)

Theory: A DAG is a logic map used to identify the "Minimum Adjustment Set." You only adjust
for variables that close "back-door paths" (common causes of both exposure and outcome).

Step-by-Step Workflow:
o Map Relations: Draw arrows representing causal assumptions based on biological literature.

o (Exposure causes Outcome)
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o and
(Confounder)

« |dentify Back-Door Paths: Find any path from Exposure to Outcome that travels against the
arrows.

» Select Covariates:
o INCLUDE: Common causes (Confounders).
o EXCLUDE: Mediators (Intermediates on the causal path).
o EXCLUDE: Colliders (Variables caused by both Exposure and Outcome).

» Validation: Use the DAG to justify your regression model variables in the methods section
(STROBE Item 12).

Visualization: Causal Logic Map
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Caption: DAG identifying Confounders (adjust for this) vs. Mediators (do not adjust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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